Cas no 62530-12-5 (Benzene, 1-chloro-4-(4-chlorophenoxy)-2-methoxy-3,5-dinitro-)
62530-12-5 structure
Product Name:Benzene, 1-chloro-4-(4-chlorophenoxy)-2-methoxy-3,5-dinitro-
CAS No:62530-12-5
MF:C13H8Cl2N2O6
MW:359.118421554565
CID:441416
PubChem ID:71385483
Update Time:2025-04-19
Benzene, 1-chloro-4-(4-chlorophenoxy)-2-methoxy-3,5-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-chloro-4-(4-chlorophenoxy)-2-methoxy-3,5-dinitro-
- 1-chloro-4-(4-chlorophenoxy)-2-methoxy-3,5-dinitrobenzene
- 62530-12-5
- DTXSID40807712
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- Inchi: 1S/C13H8Cl2N2O6/c1-22-12-9(15)6-10(16(18)19)13(11(12)17(20)21)23-8-4-2-7(14)3-5-8/h2-6H,1H3
- InChI Key: TVXUHZMPKXGTSX-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=C(C=1OC)[N+](=O)[O-])OC1C=CC(=CC=1)Cl)[N+](=O)[O-]
Computed Properties
- Exact Mass: 357.97604
- Monoisotopic Mass: 357.9759414g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 104.74
Benzene, 1-chloro-4-(4-chlorophenoxy)-2-methoxy-3,5-dinitro- Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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